Cas no 2137837-34-2 (methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate)

• Product Name: methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate
• CAS No: 2137837-34-2
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 6290145
• PubChem ID: 165777369
• Update Time: 2025-07-19

methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2137837-34-2
• methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate
• EN300-731259

• Inchi： 1S/C14H13ClN2O3/c1-9-6-17(16-12(9)8-18)7-10-4-3-5-11(13(10)15)14(19)20-2/h3-6,8H,7H2,1-2H3
• InChI Key： AXWHCMXLFRXULY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC=CC=1CN1C=C(C)C(C=O)=N1

Computed Properties

• Exact Mass: 292.0614700g/mol
• Monoisotopic Mass: 292.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate

Methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate (CAS No. 2137837-34-2): A Comprehensive Overview

Methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate, identified by its CAS number 2137837-34-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloro substituent, a formyl group, and a methyl-substituted pyrazole moiety, contribute to its intriguing chemical properties and biological relevance.

The< strong> molecular structure of Methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate encompasses a benzoic acid backbone that is modified with various functional groups. The chloro group at the 2-position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where such compounds serve as key intermediates in the preparation of more complex molecules. Additionally, the formyl group at the 3-position introduces a reactive aldehyde functionality, which can participate in condensation reactions to form Schiff bases and other heterocyclic compounds.

The presence of the 3-formyl-4-methyl-1H-pyrazol-1-ylmethyl moiety further enriches the chemical diversity of this compound. Pyrazole derivatives are well-documented for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methyl group on the pyrazole ring enhances its stability and influences its electronic distribution, making it an attractive scaffold for drug design. The combination of these structural elements makes Methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoate a versatile building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoate and pyrazole scaffolds. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, studies have demonstrated that certain benzoate derivatives can inhibit enzymes involved in inflammation and pain signaling. Similarly, pyrazole-based compounds have been explored for their potential in targeting cancer cell proliferation and apoptosis. The< strong>Methyl 2-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)< strong>methyl]< strong>benzoate stands out as a promising candidate in this context due to its unique structural features.

The< strong> pharmacological profile of Methyl 2-chloro-3-[< strong>(3-formyl-< strong>4-methyl-< strong>1H-pyrazol-< strong>1-< strong>yl))< strong>methyl]< strong>benzoate is still under extensive investigation. Preliminary studies suggest that it may exhibit inhibitory activity against specific enzymes or receptors relevant to various diseases. The formyl group can be further functionalized to introduce additional pharmacophores, enhancing its binding affinity and selectivity. This adaptability makes it an invaluable tool for medicinal chemists seeking to develop next-generation drugs.

The synthesis of Methyl 2-chloro-3-[< strong>(3-formyl-< strong>4-methyl-< strong>1H-pyrazol-< strong>1-< strong>yl))< strong>methyl]< strong>benzoate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include chlorination of benzoic acid derivatives, condensation reactions with pyrazole derivatives, and formylation at specific positions. These synthetic strategies are well-documented in the literature and can be adapted for large-scale production if needed.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. For example, certain benzoate derivatives have been explored as intermediates in the synthesis of pesticides due to their ability to interact with biological targets in pests. Similarly, pyrazole-based compounds have been used in the development of advanced materials due to their thermal stability and electronic properties.

In conclusion, Methyl 2-chloro-3-[< strong>(3-formyl-< strong>4-methyl-< strong>1H-pyrazol-< strong>1-< strong>yl))< strong>methyl]benzoate (CAS No.< strong>2137837- сильный><0xE2><0x82><0x93>0xE2><0x82><0x93>0xE2><0x82><0x93>0xE2><0x82><0x93>0xE2><0x82><0x93>